Cas no 1251708-60-7 (4-methyl-N-(1,3-thiazol-2-yl)pyrimidine-2-carboxamide)

• Product Name: 4-methyl-N-(1,3-thiazol-2-yl)pyrimidine-2-carboxamide
• CAS No: 1251708-60-7
• MF: C₉H₈N₄OS
• MW: 220.251019477844
• CID: 6329017
• PubChem ID: 52416978
• Update Time: 2025-11-06

4-methyl-N-(1,3-thiazol-2-yl)pyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(1,3-thiazol-2-yl)pyrimidine-2-carboxamide
• AKOS024525774
• F5865-0149
• 4-methyl-N-(thiazol-2-yl)pyrimidine-2-carboxamide
• 1251708-60-7

• Inchi： 1S/C9H8N4OS/c1-6-2-3-10-7(12-6)8(14)13-9-11-4-5-15-9/h2-5H,1H3,(H,11,13,14)
• InChI Key： MFIYSPOYLXUVFH-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C1N=CC=C(C)N=1)=O

Computed Properties

• Exact Mass: 220.04188206g/mol
• Monoisotopic Mass: 220.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-methyl-N-(1,3-thiazol-2-yl)pyrimidine-2-carboxamide

Comprehensive Overview of 4-methyl-N-(1,3-thiazol-2-yl)pyrimidine-2-carboxamide (CAS No. 1251708-60-7)

The compound 4-methyl-N-(1,3-thiazol-2-yl)pyrimidine-2-carboxamide (CAS No. 1251708-60-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrimidine-thiazole hybrid features a methyl-substituted pyrimidine core linked to a thiazole ring via a carboxamide bridge, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor, given the critical role of kinases in cellular signaling pathways. The compound's molecular weight of 220.26 g/mol and lipophilic properties (LogP ~1.8) suggest favorable bioavailability, a key consideration in modern medicinal chemistry.

In recent years, the search for novel small-molecule therapeutics has intensified, with 4-methyl-N-(1,3-thiazol-2-yl)pyrimidine-2-carboxamide emerging as a candidate for targeting inflammatory diseases and metabolic disorders. Its structural similarity to known JAK/STAT inhibitors has prompted investigations into immunomodulatory applications. The thiazole moiety in particular contributes to hydrogen bonding interactions with biological targets, while the methyl group at the 4-position enhances metabolic stability. These features align with current trends in fragment-based drug design, where researchers prioritize compounds with balanced pharmacokinetic profiles.

The synthesis of CAS 1251708-60-7 typically involves a multi-step process starting from 2-aminothiazole and 4-methylpyrimidine-2-carboxylic acid, employing coupling reagents like EDCI/HOBt in aprotic solvents. Analytical characterization via LC-MS and NMR spectroscopy confirms the compound's purity, which is crucial for biological testing. Recent patent literature reveals growing interest in this scaffold for crop protection agents, leveraging its ability to interfere with fungal sterol biosynthesis pathways. This dual applicability in human health and agricultural science makes it a compelling subject for interdisciplinary research.

From a computational chemistry perspective, 4-methyl-N-(1,3-thiazol-2-yl)pyrimidine-2-carboxamide demonstrates interesting molecular docking behavior with various enzyme active sites. QSAR studies suggest that modifications to the pyrimidine ring could enhance binding affinity to specific protein targets. These insights are particularly valuable in the era of AI-driven drug discovery, where researchers increasingly rely on in silico screening to identify promising candidates before laboratory synthesis. The compound's cLogP and polar surface area (PSA) values indicate potential for blood-brain barrier penetration, opening possibilities for neurological applications.

Quality control protocols for 1251708-60-7 emphasize HPLC purity (>98%) and rigorous residual solvent analysis to meet pharmaceutical standards. Stability studies under various pH conditions and temperature ranges confirm its suitability for formulation development. The scientific community continues to explore derivatives of this core structure, with particular focus on SAR optimization to improve target selectivity and reduce off-target effects. These efforts align with the broader push toward personalized medicine and precision therapeutics in modern healthcare.

Environmental fate studies of 4-methyl-N-(1,3-thiazol-2-yl)pyrimidine-2-carboxamide reveal moderate biodegradability and low bioaccumulation potential, important considerations for sustainable chemistry initiatives. Researchers are investigating green synthesis routes using catalytic methods to reduce waste generation. The compound's photostability profile makes it suitable for topical formulations, while its solubility characteristics in PEG-based vehicles support parenteral administration routes. These diverse properties underscore why this molecule remains a focus of both academic and industrial research programs worldwide.